Cas no 2137704-64-2 (2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-)

2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-, is a sulfur-containing ketone derivative with potential applications in organic synthesis and specialty chemical production. Its structure combines a pentanone backbone with a thioether-linked 2-methylbenzyl group, offering reactivity at both the carbonyl and thioether functionalities. This compound may serve as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals or agrochemicals, where the incorporation of sulfur and aromatic moieties is often desirable. The presence of the methyl-substituted phenyl group enhances lipophilicity, which could be advantageous in designing compounds with specific solubility or bioavailability profiles. Careful handling is recommended due to the reactivity of the thioether and ketone groups.
2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- structure
2137704-64-2 structure
Product Name:2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-
CAS No:2137704-64-2
MF:C13H18OS
MW:222.346422672272
CID:5259198
Update Time:2025-05-27

2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-
    • Inchi: 1S/C13H18OS/c1-4-13(11(3)14)15-9-12-8-6-5-7-10(12)2/h5-8,13H,4,9H2,1-3H3
    • InChI Key: FONQYYRKQWOYLX-UHFFFAOYSA-N
    • SMILES: CC(=O)C(SCC1=CC=CC=C1C)CC

2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- Pricemore >>

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Additional information on 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-

2-Pentanone, 3-[[(2-Methylphenyl)methyl]thio]- (CAS No. 2137704-64-2)

2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- (CAS No. 2137704-64-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its thioether functional group, which imparts distinct chemical properties and reactivity.

The thioether functional group in 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- is a key structural feature that influences its reactivity and stability. Thioethers are known for their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. Additionally, the presence of the methylphenyl substituent enhances the compound's aromatic character, which can be leveraged in the design of novel pharmaceuticals and materials.

Recent research has focused on the synthesis and characterization of 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and dynamics of the compound, enabling a deeper understanding of its behavior in different environments.

In the pharmaceutical industry, 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- has shown promise as a potential intermediate in the synthesis of bioactive molecules. Its thioether functionality can be selectively modified to introduce various functional groups, leading to a wide range of derivatives with diverse biological activities. For instance, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for further drug development.

Moreover, the compound's unique structure has been explored in materials science for its potential applications in polymer chemistry. The thioether group can serve as a reactive site for polymerization reactions, allowing the synthesis of novel polymers with tailored properties. These polymers may find use in various applications, including coatings, adhesives, and biomedical devices.

Environmental considerations are also an important aspect of the study of 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]-. Researchers have investigated its biodegradability and environmental impact to ensure its safe use in industrial processes. Preliminary studies suggest that the compound is relatively stable under typical environmental conditions but can be degraded by microbial action under specific conditions.

In conclusion, 2-Pentanone, 3-[[(2-methylphenyl)methyl]thio]- (CAS No. 2137704-64-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As new synthetic methods and characterization techniques continue to advance, the full potential of this compound is likely to be realized in the coming years.

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